Cas no 1126320-27-1 (4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester)

• Product Name: 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester
• CAS No: 1126320-27-1
• MF: C₁₃H₁₇BClFO₂
• MW: 270.535286664963
• MDL: MFCD11855985
• CID: 839978
• PubChem ID: 46739404
• Update Time: 2025-08-02

4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-FLUORO-5-METHYLPHENYLBORONIC ACID, PINACOL ESTER
• 2-(4-Chloro-2-fluoro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-Chloro-2-fluoro-5-methylphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• A-4956
• BS-22748
• 4-Chloro-2-fluoro-5-methylphenylboronic acid,pinacol
• AT16282
• DTXSID20675012
• DB-357980
• MFCD11855985
• J-002805
• Z2049912058
• 4-Chloro-2-fluoro-5-methylphenylboronic acid pinacol ester
• SCHEMBL1397050
• 4-Chloro-2-fluoro-5-methylphenylboronic acid,pinacol ester
• EN300-7361612
• 1126320-27-1
• AKOS015999645
• CS-0174749
• 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester

• MDL： MFCD11855985
• Inchi： 1S/C13H17BClFO2/c1-8-6-9(11(16)7-10(8)15)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： PVVMYHNXKOBQTA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(B2OC(C)(C)C(C)(C)O2)=CC=1C)F

Computed Properties

• Exact Mass: 270.09900
• Monoisotopic Mass: 270.0994158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.08670

Additional information on 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester

Introduction to 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) and Its Emerging Applications in Chemical Biology

The compound 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. As a derivative of biphenyl, this boronic acid pinacol ester exhibits unique structural and electronic properties that make it a valuable tool in synthetic chemistry, particularly in cross-coupling reactions. The presence of both chloro and fluoro substituents, along with a methyl group, introduces a high degree of functional diversity, enabling its utility in the development of novel therapeutic agents.

Boronic acids are well-known for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex organic molecules. The pinacol ester form of this compound enhances stability while maintaining reactivity, making it an ideal candidate for further derivatization and application in medicinal chemistry. The 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) has garnered attention due to its ability to participate in highly efficient and selective coupling reactions, facilitating the synthesis of biologically active molecules.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds, owing to their favorable pharmacokinetic properties and improved metabolic stability. The fluoro substituent in this molecule contributes to its potential as a building block for drug candidates targeting various diseases. For instance, fluorinated aromatic compounds have been extensively studied for their roles in anticancer and antiviral therapies. The 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) can be employed to generate novel fluorinated derivatives that may exhibit enhanced efficacy and reduced toxicity compared to traditional small-molecule drugs.

The chloro group on the biphenyl core further expands the synthetic possibilities of this compound. Chloro-substituted aromatics are commonly used in medicinal chemistry due to their ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This versatility makes the 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) a versatile intermediate for the synthesis of complex scaffolds. Researchers have leveraged such intermediates to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases like diabetes and obesity.

One of the most compelling aspects of this compound is its application in fragment-based drug discovery (FBDD). FBDD is an innovative approach that involves identifying small molecular fragments capable of binding to biological targets with high affinity. These fragments can then be optimized into lead compounds through iterative chemical modifications. The 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) serves as an excellent starting point for generating libraries of diverse fragments that can be screened against various protein targets.

Recent studies have highlighted the importance of boronic acid pinacol esters in developing protease inhibitors, particularly those targeting viral proteases like HIV protease or influenza neuraminidase. The unique steric and electronic properties of the biphenyl core allow for precise tuning of binding interactions with target proteins. For example, modifications involving the chloro and fluoro substituents can fine-tune hydrophobic interactions and halogen bonding, which are critical for achieving high binding affinity.

The methyl group at the 5-position adds another layer of functional diversity, enabling further derivatization through alkylation or acylation reactions. This makes the 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) a valuable scaffold for generating libraries of compounds with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

In conclusion, the 4-Chloro-2-fluoro-5-methylphenylboronic Acid Pinacol Ester (CAS No. 1126320-27-1) is a multifunctional compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for cross-coupling reactions, fragment-based drug discovery, and the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated and chlorinated aromatic compounds, this boronic acid derivative is poised to play a significant role in advancing drug discovery efforts worldwide.